Cas no 104195-80-4 ((2S,3S)-2-Amino-3-methoxybutanoicacid)

• Product Name: (2S,3S)-2-Amino-3-methoxybutanoicacid
• CAS No: 104195-80-4
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD00142985
• CID: 62457
• Update Time: 2025-05-24

(2S,3S)-2-Amino-3-methoxybutanoicacid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-Amino-3-methoxybutanoic acid
• 2S,3S-2-Amino-3-methoxybutanoic acid
• (2S,3S)-2-AMINO-3-METHOXYBUTANOIC ACID, 98
• (2S3S)-2-AMINO-3-METHOXYBUTANOIC ACID 98%
• (2S,3S)-2-Amino-3-methoxybutanoicacid

• MDL： MFCD00142985
• Inchi： 1S/C5H11NO3/c1-3(9-2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t3-,4-/m0/s1
• InChI Key： FYCWLJLGIAUCCL-IMJSIDKUSA-N
• SMILES： O(C)[C@@H](C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 133.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 77

Experimental Properties

• Color/Form: Not available
• Density: 1.2510 (rough estimate)
• Melting Point: 220-224 ºC
• Boiling Point: 245.66°C (rough estimate)
• Refractive Index: 1.4206 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 72.55000
• LogP: -0.43220
• Specific Rotation: 27.5 º (c=0.6, 6N HCl 25 ºC)
• Solubility: Soluble in water

(2S,3S)-2-Amino-3-methoxybutanoicacid Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3S)-2-Amino-3-methoxybutanoicacid

Comprehensive Overview of (2S,3S)-2-Amino-3-methoxybutanoic Acid (CAS No. 104195-80-4)

(2S,3S)-2-Amino-3-methoxybutanoic acid (CAS No. 104195-80-4) is a chiral non-proteinogenic amino acid derivative with significant applications in pharmaceutical research, peptide synthesis, and biochemical studies. Its unique stereochemistry, characterized by the (2S,3S) configuration, makes it a valuable building block for designing bioactive compounds. The presence of both amino and methoxy functional groups enhances its versatility in organic transformations, particularly in asymmetric synthesis and drug development.

In recent years, the demand for chiral amino acids like (2S,3S)-2-Amino-3-methoxybutanoic acid has surged due to their role in developing enantioselective catalysts and therapeutic agents. Researchers are increasingly exploring its potential in peptide-based drug discovery, a trending topic in biopharmaceutical innovation. This compound’s structural features align with the growing interest in targeted drug delivery systems and precision medicine, addressing common search queries such as "chiral amino acids in drug design" and "non-proteinogenic amino acids applications."

The synthesis of (2S,3S)-2-Amino-3-methoxybutanoic acid often involves stereoselective methods, including enzymatic resolution or asymmetric hydrogenation, which are frequently discussed in green chemistry forums. Its CAS No. 104195-80-4 serves as a critical identifier in chemical databases, facilitating accurate literature searches for professionals. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in pharmacokinetic optimization.

From an industrial perspective, (2S,3S)-2-Amino-3-methoxybutanoic acid is gaining traction in custom peptide synthesis services, catering to academic and commercial projects. Its compatibility with solid-phase peptide synthesis (SPPS) protocols aligns with the rise of high-throughput screening technologies. Users often search for "chiral building blocks for peptides" or "methoxy-modified amino acids," reflecting its relevance in modern bioconjugation strategies.

In summary, (2S,3S)-2-Amino-3-methoxybutanoic acid (CAS No. 104195-80-4) exemplifies the intersection of stereochemistry and functional group diversity in advanced chemical research. Its applications span from medicinal chemistry to material science, resonating with current trends like sustainable synthesis and bioactive molecule design. This compound continues to inspire innovation across multidisciplinary fields, answering the call for more efficient and selective chemical tools.